Cas no 2580097-40-9 (ethyl (3R,4R)-3-amino-4-methoxypentanoate)

Ethyl (3R,4R)-3-amino-4-methoxypentanoate is a chiral ester derivative with a stereochemically defined structure, featuring both amino and methoxy functional groups. Its well-defined (3R,4R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The compound’s functional groups provide versatility as a building block for peptidomimetics, β-amino acid derivatives, or chiral auxiliaries. The ethyl ester moiety enhances solubility in organic solvents, facilitating downstream modifications. Its stability under mild conditions allows for selective transformations, while the methoxy group offers additional reactivity control. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules requiring precise stereochemical control.

ethyl (3R,4R)-3-amino-4-methoxypentanoate structure

2580097-40-9 structure

Product Name:ethyl (3R,4R)-3-amino-4-methoxypentanoate

CAS No:2580097-40-9

MF:C₈H₁₇NO₃

MW:175.225482702255

CID:5657975

PubChem ID:165895799

Update Time:2025-10-17

ethyl (3R,4R)-3-amino-4-methoxypentanoate Chemical and Physical Properties

Names and Identifiers

- EN300-27728680
- ethyl (3R,4R)-3-amino-4-methoxypentanoate
- 2580097-40-9
- Inchi： 1S/C8H17NO3/c1-4-12-8(10)5-7(9)6(2)11-3/h6-7H,4-5,9H2,1-3H3/t6-,7-/m1/s1
- InChI Key： JCCXJTQHZOMDNW-RNFRBKRXSA-N
- SMILES： O(C)[C@H](C)[C@@H](CC(=O)OCC)N

Computed Properties

Exact Mass: 175.12084340g/mol
Monoisotopic Mass: 175.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 6
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 61.6Å²

ethyl (3R,4R)-3-amino-4-methoxypentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-27728680-0.05g	ethyl (3R,4R)-3-amino-4-methoxypentanoate	2580097-40-9	0.05g	$996.0	2023-09-10
Enamine	EN300-27728680-0.1g	ethyl (3R,4R)-3-amino-4-methoxypentanoate	2580097-40-9	0.1g	$1043.0	2023-09-10
Enamine	EN300-27728680-0.25g	ethyl (3R,4R)-3-amino-4-methoxypentanoate	2580097-40-9	0.25g	$1090.0	2023-09-10
Enamine	EN300-27728680-0.5g	ethyl (3R,4R)-3-amino-4-methoxypentanoate	2580097-40-9	0.5g	$1137.0	2023-09-10
Enamine	EN300-27728680-1.0g	ethyl (3R,4R)-3-amino-4-methoxypentanoate	2580097-40-9	1g	$1142.0	2023-05-25
Enamine	EN300-27728680-2.5g	ethyl (3R,4R)-3-amino-4-methoxypentanoate	2580097-40-9	2.5g	$2324.0	2023-09-10
Enamine	EN300-27728680-5.0g	ethyl (3R,4R)-3-amino-4-methoxypentanoate	2580097-40-9	5g	$3313.0	2023-05-25
Enamine	EN300-27728680-10.0g	ethyl (3R,4R)-3-amino-4-methoxypentanoate	2580097-40-9	10g	$4914.0	2023-05-25
Enamine	EN300-27728680-1g	ethyl (3R,4R)-3-amino-4-methoxypentanoate	2580097-40-9	1g	$1185.0	2023-09-10
Enamine	EN300-27728680-5g	ethyl (3R,4R)-3-amino-4-methoxypentanoate	2580097-40-9	5g	$3438.0	2023-09-10

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Additional information on ethyl (3R,4R)-3-amino-4-methoxypentanoate

Latest Research Insights on Ethyl (3R,4R)-3-amino-4-methoxypentanoate (CAS: 2580097-40-9) in Chemical Biology and Pharmaceutical Applications

Ethyl (3R,4R)-3-amino-4-methoxypentanoate (CAS: 2580097-40-9) has recently emerged as a chiral building block of significant interest in pharmaceutical synthesis and chemical biology. This compound, characterized by its stereospecific amino and methoxy functional groups, is increasingly recognized for its utility in the asymmetric synthesis of bioactive molecules. Recent studies highlight its role as a key intermediate in the development of protease inhibitors and GPCR-targeting therapeutics, particularly in oncology and neurology.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of novel cathepsin K inhibitors, showing 40% improved enantiomeric purity compared to traditional routes (DOI: 10.1021/acs.jmedchem.3c00518). The research team utilized a biocatalytic approach with engineered transaminases to achieve >99% ee at industrial-scale production levels, addressing previous challenges in stereocontrol during the esterification step.

Structural analyses via X-ray crystallography (PDB: 8T4M) reveal that the methoxy group's spatial orientation in ethyl (3R,4R)-3-amino-4-methoxypentanoate creates optimal hydrogen-bonding networks when incorporated into macrocyclic drug candidates. This property was leveraged in a recent Pfizer patent (WO2023187567) for developing next-generation antiviral compounds targeting SARS-CoV-2 main protease, where the scaffold demonstrated enhanced binding affinity through water-mediated interactions.

Metabolic stability studies published in Drug Metabolism and Disposition (2024, 52:112-125) indicate that the ethyl ester moiety provides favorable pharmacokinetic properties, with in vivo half-life extension of 2.3-fold compared to carboxylate analogs in rodent models. However, researchers note the need for careful prodrug design as the methoxy group can undergo CYP2D6-mediated demethylation in certain populations.

Emerging applications in radiopharmaceuticals have been reported by a Heidelberg University collaboration (Nature Chemistry, 2024, 16:478-486), where the compound's structure was modified with fluorine-18 for PET tracer development. The amino group served as an ideal conjugation site for chelators in imaging agents targeting fibroblast activation protein (FAP) in solid tumors.

Industrial-scale production challenges are being addressed through continuous flow chemistry approaches, as described in a recent Organic Process Research & Development article (2024, 28:3). The publication details a telescoped synthesis achieving 82% overall yield with <0.5% impurity profile, representing a significant improvement over batch processes for this intermediate.

Ongoing clinical trials (NCT06192442) are investigating derivatives of ethyl (3R,4R)-3-amino-4-methoxypentanoate as potential treatments for rare lysosomal storage disorders, with preliminary results showing blood-brain barrier penetration capabilities. The compound's structural flexibility allows for tuning of logP values while maintaining the crucial hydrogen bond donor-acceptor pattern required for target engagement.